Cas no 1443289-08-4 (1-(3-Bromo-4-methyl-pyridin-2-yl)-4-ethyl-piperazine)

• Product Name: 1-(3-Bromo-4-methyl-pyridin-2-yl)-4-ethyl-piperazine
• CAS No: 1443289-08-4
• MF: C₁₂H₁₈BrN₃
• MW: 284.195421695709
• CID: 5170254
• Update Time: 2025-05-19

1-(3-Bromo-4-methyl-pyridin-2-yl)-4-ethyl-piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-4-methyl-pyridin-2-yl)-4-ethyl-piperazine
• Piperazine, 1-(3-bromo-4-methyl-2-pyridinyl)-4-ethyl-

• Inchi： 1S/C12H18BrN3/c1-3-15-6-8-16(9-7-15)12-11(13)10(2)4-5-14-12/h4-5H,3,6-9H2,1-2H3
• InChI Key： WZAZMJDZFNUCOA-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC(C)=C2Br)CCN(CC)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-(3-Bromo-4-methyl-pyridin-2-yl)-4-ethyl-piperazine

Chemical Profile of 1-(3-Bromo-4-methyl-pyridin-2-yl)-4-ethyl-piperazine (CAS No. 1443289-08-4)

1-(3-Bromo-4-methyl-pyridin-2-yl)-4-ethyl-piperazine, identified by its CAS number 1443289-08-4, is a significant compound in the realm of pharmaceutical chemistry. This piperazine derivative exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug discovery. The compound combines a pyridine core with bromo and methyl substituents, alongside an ethyl group on the piperazine ring, which together contribute to its distinct chemical properties and reactivity.

The molecular structure of 1-(3-Bromo-4-methyl-pyridin-2-yl)-4-ethyl-piperazine is characterized by its aromatic pyridine moiety, which is a common feature in many bioactive molecules. The presence of a bromine atom at the 3-position and a methyl group at the 4-position enhances the compound's ability to participate in various chemical interactions, making it a versatile scaffold for further functionalization. Additionally, the ethyl group on the piperazine ring introduces steric hindrance and influences the compound's solubility and metabolic stability.

In recent years, there has been growing interest in developing novel piperazine derivatives as pharmacological agents due to their broad spectrum of biological activities. Piperazines are known for their role in modulating neurotransmitter systems, particularly serotonin and dopamine pathways, which are implicated in conditions such as depression, anxiety, and neurodegenerative disorders. The structural features of 1-(3-Bromo-4-methyl-pyridin-2-yl)-4-ethyl-piperazine make it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The bromo substituent, in particular, allows for easy introduction of other functional groups through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely used in pharmaceutical synthesis to construct biaryl structures, which are prevalent in many drugs on the market today. The methyl group at the 4-position of the pyridine ring can also be modified through various chemical transformations, providing additional flexibility in designing derivatives with tailored properties.

Recent studies have highlighted the importance of pyridine-based scaffolds in drug development. For instance, compounds containing substituted pyridines have shown efficacy in treating inflammatory diseases, infectious diseases, and even certain types of cancer. The specific arrangement of substituents on the pyridine ring can significantly influence the pharmacokinetic and pharmacodynamic profiles of these molecules. In the case of 1-(3-Bromo-4-methyl-pyridin-2-yl)-4-ethyl-piperazine, the combination of bromo and methyl groups may confer unique advantages such as improved binding affinity to target proteins or enhanced bioavailability.

The ethyl group on the piperazine ring is another critical feature that contributes to the compound's potential therapeutic value. Piperazines with alkyl substituents are known to exhibit favorable pharmacokinetic properties, including increased solubility in water and reduced metabolic clearance. This makes them suitable for oral administration and prolonged action within the body. Furthermore, the ethyl group can be easily modified to introduce additional functionalities, allowing for fine-tuning of biological activity.

In academic research, 1-(3-Bromo-4-methyl-pyridin-2-yl)-4-ethyl-piperazine has been explored as a building block for more complex molecules with potential therapeutic applications. For example, researchers have investigated its use in synthesizing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The bromo substituent facilitates palladium-catalyzed cross-coupling reactions, enabling the construction of biaryl structures that are often found in kinase inhibitors. These reactions have been optimized to produce high yields and purity, making them attractive for industrial-scale synthesis.

Another area where this compound has shown promise is in the development of ligands for G-protein coupled receptors (GPCRs). GPCRs are involved in numerous physiological processes and are targeted by a large number of drugs currently on the market. The unique structural features of 1-(3-Bromo-4-methyl-pyridin-2-yl)-4-ethyl-piperazine make it an excellent candidate for designing selective ligands that can modulate GPCR activity without causing off-target effects. This selectivity is critical for improving drug safety and efficacy.

The synthesis of 1-(3-Bromo-4-methyl-pyridin-2-yl)-4-ethyl-piperazine typically involves multi-step organic reactions starting from commercially available precursors. The process often begins with the bromination of a pyridine derivative followed by functionalization at other positions using nucleophilic substitution or cross-coupling methods. The introduction of the ethyl group on the piperazine ring can be achieved through reductive amination or other suitable synthetic strategies. Each step must be carefully optimized to ensure high yields and minimal byproduct formation.

From a computational chemistry perspective, 1-(3-Bromo-4-methyl-pyridin-2-yl)-4-ethyl-piperazine has been studied to understand its electronic properties and potential interactions with biological targets. Molecular modeling techniques have been used to predict how this compound might bind to proteins or enzymes involved in disease pathways. These predictions can guide experimental efforts by highlighting key regions for modification or optimization.

The growing interest in this compound underscores its potential as a versatile scaffold for drug discovery. As research continues to uncover new therapeutic applications for piperazine derivatives, compounds like 1-(3-Bromo-4-methyl-pyridin-2-y]-4 ethyl -py rid ine) will likely play an increasingly important role in developing next-generation pharmaceuticals.